Cas no 89978-56-3 (1-Bromo-4-methoxy-2-methyl-5-nitrobenzene)

1-Bromo-4-methoxy-2-methyl-5-nitrobenzene structure
89978-56-3 structure
Product Name:1-Bromo-4-methoxy-2-methyl-5-nitrobenzene
CAS No:89978-56-3
MF:C8H8BrNO3
MW:246.05802154541
MDL:MFCD23703052
CID:1031909
Update Time:2024-10-26

1-Bromo-4-methoxy-2-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-methoxy-2-methyl-5-nitrobenzene
    • 4-BROMO-5-METHYL-2-NITROANISOLE
    • AK113125
    • JZKNYKLYLFXWHT-UHFFFAOYSA-N
    • FCH2329482
    • AM83206
    • OR400208
    • ST2415256
    • AX8243668
    • Z5308
    • 1-Bromo-4-methoxy-2-methyl-5-nitro-benzene
    • 1-Bromo-4-methoxy-2-methyl-5-nitrobenzene (ACI)
    • Anisole, 4-bromo-5-methyl-2-nitro- (7CI)
    • MDL： MFCD23703052
    • Inchi： 1S/C8H8BrNO3/c1-5-3-8(13-2)7(10(11)12)4-6(5)9/h3-4H,1-2H3
    • InChI Key： JZKNYKLYLFXWHT-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(OC)=CC(C)=C(Br)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 194
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55

1-Bromo-4-methoxy-2-methyl-5-nitrobenzene Security Information

1-Bromo-4-methoxy-2-methyl-5-nitrobenzene Pricemore >>

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 89978-56-3 95%
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1-Bromo-4-methoxy-2-methyl-5-nitrobenzene Production Method

Production Method 1

27060-75-9 27060-75-9
89978-56-3 89978-56-3
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Nitric acid Solvents: Water
Reference
First Total Synthesis of a Cytotoxic Derivative of the Natural Product Aaptamine
Puvvala, Srinu; Jadhav, Vinod D.; Narkhede, Umesh C.; Anji Karun, M. V. V. S. R. N.; Venkata Ramana Reddy, Ch., Synthesis, 2017, 49(12), 2768-2774

Production Method 2

27060-75-9 27060-75-9
89978-56-3 89978-56-3
85598-13-6 85598-13-6
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Nitric acid Solvents: Acetic anhydride ,  Water ;  30 min, 0 °C; 30 min, 0 °C
Reference
Abnormal reactions of 2-methoxy-4,9-dimethyl-1-nitroacridine with selenous acid and selenium(IV) oxide. Synthesis of 1H-selenopheno[2,3,4-k,l]acridin-1-one: a new seleno-containing ring system
Radchenko, Oleg S.; Sigida, Elena N.; Balaneva, Nadezhda N.; Dmitrenok, Pavel S.; Novikov, Vyacheslav L., Journal of Heterocyclic Chemistry, 2010, 48(1), 209-214

1-Bromo-4-methoxy-2-methyl-5-nitrobenzene Raw materials

1-Bromo-4-methoxy-2-methyl-5-nitrobenzene Preparation Products

1-Bromo-4-methoxy-2-methyl-5-nitrobenzene Related Literature

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